Cas no 722545-98-4 (2,5-Epoxy-1,3-benzodioxole, hexahydro-)

2,5-Epoxy-1,3-benzodioxole, hexahydro- structure
722545-98-4 structure
Product Name:2,5-Epoxy-1,3-benzodioxole, hexahydro-
CAS No:722545-98-4
MF:C7H10O3
MW:142.152502536774
CID:544254
PubChem ID:71404459
Update Time:2025-04-19

2,5-Epoxy-1,3-benzodioxole, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Epoxy-1,3-benzodioxole, hexahydro-
    • CTK2H2682
    • Hexahydro-2H-2,5-epoxy-1,3-benzodioxole
    • DTXSID50825301
    • 722545-98-4
    • Inchi: 1S/C7H10O3/c1-2-5-6-3-4(1)8-7(9-5)10-6/h4-7H,1-3H2
    • InChI Key: QWBPYPTUMWVXKP-UHFFFAOYSA-N
    • SMILES: O1C2OC3CCC(C1C3)O2

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 27.7Ų
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